1-(4-Methylpyridin-3-yl)propan-1-one

• Molecular Formula: C9H11NO
• Molecular Weight: 149.19 g/mol
• IUPAC Name: 1-(4-methylpyridin-3-yl)propan-1-one
• InChI: InChI=1S/C9H11NO/c1-3-9(11)8-6-10-5-4-7(8)2/h4-6H,3H2,1-2H3
• InChI Key: YQJXKHMRBXPWQS-UHFFFAOYSA-N
• Canonical SMILES: CCC(=O)C1=C(C=CN=C1)C

Description

1-(4-Methylpyridin-3-yl)propan-1-one is a useful research compound. Its molecular formula is C9H11NO and its molecular weight is 149.19 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 4-methylnicotinonitrile (5.90 g) in diethyl ether (75 ml) was cooled to 5° C. and an ethylmagnesium bromide diethyl ether solution (3.0M, 25 ml) was gradually added thereto. The reaction mixture was heated under reflux for 2 hrs. and added to 1N hydrochloric acid (200 ml). The mixture was stirred at room temperature for 30 min. Sodium bicarbonate was added to neutralize the reaction mixture, and the mixture was extracted with ethyl acetate. The organic layer was dried and concentrated, and the residue was subjected to silica gel column chromatography (eluent, hexane:ethyl acetate=3:1–2:1) for purification to give the title compound (5.07 g) as a pale-red oil.